6-Bromo-2,2-dimethyl-2h-chromene-8-carbaldehyde
Overview
Description
6-Bromo-2,2-dimethyl-2h-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C12H11BrO2 and its molecular weight is 267.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
6-Bromo-2,2-dimethyl-2H-chromene-8-carbaldehyde and its derivatives have been extensively studied for their synthesis and characterization. For instance, Asheri et al. (2016) explored the synthesis of dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate, highlighting the kinetics and synthesis of chromene derivatives, which are important for pharmaceutical applications, especially in anticancer drugs (Asheri, Habibi‐Khorassani, & Shahraki, 2016).
Biological Activity
The compound and its derivatives have shown significant biological activities. For example, El Azab et al. (2014) synthesized novel 2H-chromene derivatives exhibiting remarkable antimicrobial activity against various bacteria and fungi (El Azab, Youssef, & Amin, 2014). Similarly, Manna et al. (2011) developed a synthetic route to access chromene derivatives, which are xanthene-like analogs with potential pharmaceutical applications (Manna, Parai, & Panda, 2011).
Photochromic Properties
Maggiani et al. (2000) studied the photochromic properties of dimethyl 6-aryl-2,2-dimethyl-2H-chromene-7,8-dicarboxylates, demonstrating the potential of these compounds in photoresponsive materials (Maggiani, Tubul, & Brun, 2000).
Antimicrobial Studies
Vijesh et al. (2010) investigated the antibacterial properties of thiazole derivatives containing substituted pyrazole moiety synthesized from 6-Bromo-2H-chromen-2-one derivatives, showing significant activity against various microorganisms (Vijesh, Isloor, Prabhu, Ahmad, & Malladi, 2010).
Computational Analysis
Toh et al. (2016) conducted a Density Functional Theory (DFT) study on the structural, energetic, and electronic properties of 6–Bromo–4–Oxo–4H–Chromene–3–Carbaldehyde, providing insights into its molecular framework, crucial for understanding its potential applications in material science (Toh et al., 2016).
Properties
IUPAC Name |
6-bromo-2,2-dimethylchromene-8-carbaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrO2/c1-12(2)4-3-8-5-10(13)6-9(7-14)11(8)15-12/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXLQESACMYNYIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C=CC2=C(O1)C(=CC(=C2)Br)C=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.